Cas no 1105212-06-3 (N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide)

• Product Name: N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide
• CAS No: 1105212-06-3
• MF: C₂₁H₁₈FN₃O₃
• MW: 379.384328365326
• CID: 5449566
• PubChem ID: 30837041
• Update Time: 2025-05-20

N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• VU0506128-1
• 1-(4-fluorobenzyl)-2-oxo-N'-(2-phenylacetyl)-1,2-dihydropyridine-3-carbohydrazide
• AKOS024476603
• N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide
• 1-[(4-fluorophenyl)methyl]-2-oxo-N'-(2-phenylacetyl)pyridine-3-carbohydrazide
• 1105212-06-3
• F2948-0515
• 1-[(4-Fluorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid 2-(2-phenylacetyl)hydrazide

• Inchi： 1S/C21H18FN3O3/c22-17-10-8-16(9-11-17)14-25-12-4-7-18(21(25)28)20(27)24-23-19(26)13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H,23,26)(H,24,27)
• InChI Key： KRUYCZIILWDMCO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NNC(CC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 379.13321961g/mol
• Monoisotopic Mass: 379.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 696.1±55.0 °C(Predicted)
• pka: 9.14±0.20(Predicted)

Additional information on N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide

N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide: A Comprehensive Overview

The compound with CAS No. 1105212-06-3, known as N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of hydrazides, which are derivatives of hydrazine and are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by its complex arrangement of functional groups, including a dihydropyridine ring system and a phenyl group, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug development, particularly in the design of calcium channel blockers. These compounds have shown promising results in treating cardiovascular diseases due to their ability to modulate ion channels. The presence of the 4-fluorophenyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

One of the most intriguing aspects of N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide is its potential as a precursor for more advanced pharmaceutical agents. Researchers have explored the use of such hydrazide derivatives in the synthesis of bioactive molecules, including anti-inflammatory agents and anticancer drugs. The hydrazide functional group is particularly valuable in these applications due to its ability to form stable bonds with other molecules, facilitating the creation of complex structures with desired therapeutic effects.

In addition to its pharmaceutical applications, this compound has also been studied for its role in agrochemicals. The phenyl group present in its structure is known to enhance the stability and efficacy of pesticides and herbicides. Recent advancements in green chemistry have emphasized the importance of developing environmentally friendly agrochemicals, and compounds like this one represent a step forward in achieving that goal.

The synthesis of N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-phenylacetohydrazide involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. These processes require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic pathways using modern techniques such as microwave-assisted synthesis and catalytic systems, which have significantly improved the efficiency of the process.

From a structural standpoint, the compound's dihydropyridine ring system plays a crucial role in determining its physical and chemical properties. This ring system is highly versatile and can be modified to introduce additional functional groups, thereby expanding its range of applications. For instance, substituting different groups at specific positions on the dihydropyridine ring can alter the compound's solubility, reactivity, and biological activity.

Recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of compounds like this one with unprecedented accuracy. By employing advanced molecular modeling techniques, scientists can simulate how this compound interacts with biological systems at the molecular level. This has been instrumental in designing more effective drugs with fewer side effects.

In conclusion, N'-{1-[(4-fluorophenyl)methyl]-2 oxo 1 2 dihydropyridine 3 carbonyl} 2 phenylacetohydrazide (CAS No. 1105212 06 3) represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.